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Compound of Interest

Compound Name: Heneicosyl methane sulfonate

Cat. No.: B15622385 Get Quote

For researchers and professionals in drug development, the proper handling and disposal of

chemical reagents is a critical component of laboratory safety and regulatory compliance.

Heneicosyl methane sulfonate, a long-chain alkyl ester of methanesulfonic acid, requires

careful management as a hazardous chemical waste. This guide provides detailed, step-by-

step procedures for its safe disposal.

Hazard Assessment and Safety Information
While a specific Safety Data Sheet (SDS) for heneicosyl methane sulfonate is not readily

available, the known hazards of related short-chain alkyl methanesulfonates, such as methyl

methanesulfonate (MMS) and ethyl methanesulfonate (EMS), provide a strong basis for

assessing its potential risks. Short-chain alkyl methanesulfonates are recognized as alkylating

agents, which can interact with DNA, making them potential mutagens and carcinogens[1][2].

The methanesulfonate group is an excellent leaving group, facilitating these alkylating

reactions[1].

Given this, Heneicosyl Methane Sulfonate should be handled with particular care as a

suspected carcinogen and irritant[3]. The long heneicosyl (C21) alkyl chain will render the

compound non-volatile and poorly soluble in water, but it can still be absorbed through the skin.

Therefore, appropriate personal protective equipment (PPE) is mandatory.
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Chemical Information & Safety Summary

Chemical Name Heneicosyl methane sulfonate[4]

Synonyms 1-Heneicosanol, methanesulfonate[5][6]

CAS Number 623171-54-0[4]

Molecular Formula C22H46O3S[4][5]

Anticipated Hazards

Suspected carcinogen (based on analogs)[2][3],

Skin and eye irritant[3], Toxic to aquatic life with

long-lasting effects (based on analogs)[3]

Required PPE
Chemical-resistant gloves (e.g., nitrile), safety

goggles with side shields, and a lab coat.[7]

Step-by-Step Disposal Protocol
The disposal of heneicosyl methane sulfonate must comply with local, regional, and national

hazardous waste regulations[7][8]. The following protocol is based on general best practices for

laboratory chemical waste.

Personal Protective Equipment (PPE)
Before handling the chemical or its waste container, ensure you are wearing the appropriate

PPE:

Gloves: Chemical-resistant gloves (e.g., nitrile rubber).

Eye Protection: Safety goggles with side shields or a face shield.

Lab Coat: A standard laboratory coat to protect from splashes.

Waste Collection
Do Not Dispose Down the Drain: Under no circumstances should heneicosyl methane
sulfonate or its containers be disposed of in the sewer system[8][9]. Its low water solubility

and potential toxicity can cause significant environmental harm[3][10].
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Use a Designated Hazardous Waste Container:

Select a container that is in good condition, free of leaks or cracks, and has a secure,

leak-proof lid[7][10].

The container material must be compatible with the chemical. A high-density polyethylene

(HDPE) or glass container is generally suitable.

The container must be clearly labeled as "Hazardous Waste."[7][11]

Collect Waste: Collect waste heneicosyl methane sulfonate, including any contaminated

materials (e.g., pipette tips, weighing paper), in the designated container. Keep the container

closed at all times except when adding waste[7][8].

Labeling
Proper labeling is critical for safety and regulatory compliance. The hazardous waste label must

include the following information[7][8][11]:

The words "Hazardous Waste" prominently displayed.

Full Chemical Name: "Heneicosyl methane sulfonate". Do not use abbreviations or

chemical formulas[7].

Hazard Identification: Indicate the associated hazards (e.g., "Toxic," "Carcinogen," "Irritant").

Generator Information: The name of the principal investigator, laboratory location (building

and room number).

Storage
Satellite Accumulation Area (SAA): Store the waste container in a designated SAA, which is

at or near the point of generation and under the control of laboratory personnel[10][11]. This

could be a marked area on a benchtop or within a chemical fume hood.
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Segregation: Store the container segregated from incompatible materials. For example, keep

it separate from strong acids, bases, and oxidizing agents[11].

Secondary Containment: Place the waste container in a secondary containment bin or tray to

contain any potential leaks or spills[7][8].

Disposal
Arrange for Pickup: Once the container is full or has been in storage for the maximum

allowed time (typically one year for partially filled containers), arrange for its collection by

your institution's Environmental Health and Safety (EH&S) department or a licensed

hazardous waste disposal company[8][11].

Do Not Transport: Laboratory personnel should not transport hazardous waste; this must be

done by trained EH&S staff or certified professionals[8].

Empty Containers: An empty container that held heneicosyl methane sulfonate must be

managed as hazardous waste. It should be triple-rinsed with a suitable solvent (e.g., ethanol

or acetone). The rinsate must be collected and disposed of as hazardous waste[7][9].

Visualized Workflows
The following diagrams illustrate the key procedural steps for the proper disposal of

heneicosyl methane sulfonate.
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Caption: Workflow for Heneicosyl Methane Sulfonate Disposal.
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Caption: Decision Logic for Chemical Waste Segregation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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